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Compound of Interest

Compound Name:
Methyl 4-

hydroxycyclohexanecarboxylate

Cat. No.: B095842 Get Quote

As a trusted partner in your research and development endeavors, we recognize that

excellence in the laboratory extends beyond groundbreaking discoveries to encompass a

deeply ingrained culture of safety and environmental stewardship. This guide provides an in-

depth, procedural framework for the proper disposal of methyl 4-
hydroxycyclohexanecarboxylate, ensuring the safety of your personnel and compliance with

regulatory standards.

Foundational Safety and Chemical Profile
A thorough understanding of a chemical's properties is the bedrock of its safe handling and

disposal. Methyl 4-hydroxycyclohexanecarboxylate is a compound that requires careful

management due to its potential hazards.

Chemical and Physical Properties
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Property Value Source

CAS Number 17449-76-2 [1]

Molecular Formula C8H14O3 [1]

Molecular Weight 158.19 g/mol [2]

Appearance
Colorless to Almost colorless

clear liquid

Boiling Point 233 °C [1]

Flash Point 94 °C [1]

Density 1.121 g/cm³ [1]

Hazard Identification

Methyl 4-hydroxycyclohexanecarboxylate is classified as harmful if swallowed, in contact

with skin, or inhaled.[1][2] It can cause skin and serious eye irritation.[2] Therefore, adherence

to strict safety protocols is paramount during handling and disposal.

Immediate Safety & Personal Protective Equipment
(PPE)
Before initiating any disposal procedures, it is crucial to establish a safe working environment.

Engineering Controls: All handling and disposal of methyl 4-
hydroxycyclohexanecarboxylate should be conducted in a well-ventilated area, preferably

within a chemical fume hood.[1]

Personal Protective Equipment (PPE): Appropriate PPE must be worn at all times. This

includes:

Safety goggles or a face shield to protect against splashes.

Chemical-resistant gloves (e.g., nitrile) to prevent skin contact.[1]

A lab coat to protect clothing and skin.[1]
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In the event of accidental exposure, immediately flush the affected area with copious amounts

of water for at least 15 minutes and seek medical attention.[1]

Step-by-Step Disposal Protocol
The disposal of methyl 4-hydroxycyclohexanecarboxylate must be carried out in compliance

with local, state, and federal regulations. The following protocol provides a general framework;

however, always consult your institution's Environmental Health and Safety (EHS) office for

specific guidance.[3]

Step 1: Waste Identification and Segregation

Hazardous Waste Determination: Due to its hazardous properties, methyl 4-
hydroxycyclohexanecarboxylate and materials contaminated with it must be treated as

hazardous waste.

Segregation: Do not mix this waste with other waste streams unless explicitly permitted by

your institution's EHS guidelines. Incompatible wastes can lead to dangerous chemical

reactions.[4] It is often recommended to collect ester waste in a designated organic waste

container.[5]

Step 2: Waste Collection and Container Management

Container Selection: Use a designated, leak-proof, and chemically compatible container for

collecting methyl 4-hydroxycyclohexanecarboxylate waste. The original container can be

a suitable choice.[6]

Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical

name: "Methyl 4-hydroxycyclohexanecarboxylate". Include the approximate concentration

if it is in a solution.[7]

Container Handling: Keep the waste container securely closed except when adding waste.[4]

Store the container in a designated satellite accumulation area, away from heat, sparks, and

open flames.[8]

Step 3: Managing Spills and Contaminated Materials
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Small Spills (<50 mL): For minor spills, absorb the liquid with an inert material such as

vermiculite, sand, or cat litter.[5] Do not use combustible materials like paper towels for the

initial absorption of larger quantities.[8]

Spill Residue: Once absorbed, scoop the material into a designated hazardous waste

container.[5]

Contaminated Materials: Any materials, such as pipette tips, gloves, or bench paper, that

come into contact with methyl 4-hydroxycyclohexanecarboxylate should be disposed of

as hazardous waste.

Step 4: Final Disposal

Waste Pickup: Once the waste container is full (typically no more than 90% capacity to

prevent splashing and allow for expansion), arrange for its collection by your institution's

licensed hazardous waste disposal service.[5]

Documentation: Maintain accurate records of the waste generated, including the chemical

name, quantity, and date of disposal, in accordance with your institution's policies and

regulatory requirements like the Resource Conservation and Recovery Act (RCRA).[9]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of methyl
4-hydroxycyclohexanecarboxylate.
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Waste Generation:
Methyl 4-hydroxycyclohexanecarboxylate

Don Appropriate PPE:
Safety Goggles, Gloves, Lab Coat
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Collect residue and
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Caption: Disposal workflow for methyl 4-hydroxycyclohexanecarboxylate.
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Regulatory Compliance: A Note on RCRA
The U.S. Environmental Protection Agency (EPA) regulates hazardous waste under the

Resource Conservation and Recovery Act (RCRA).[7] Laboratories generating chemical waste

are considered satellite accumulation areas and must adhere to specific regulations regarding

container management, labeling, and storage times.[10][11] Familiarizing yourself with these

regulations and your institution's specific implementation is essential for maintaining

compliance.[12]

By adhering to these procedures, you contribute to a safer laboratory environment and ensure

the responsible management of chemical waste, reflecting a commitment to scientific integrity

and environmental protection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Guide to the Safe Disposal of Methyl
4-Hydroxycyclohexanecarboxylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095842#methyl-4-hydroxycyclohexanecarboxylate-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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